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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive framework for understanding and

calculating the number of photoelectrons generated per pixel per second from a given

illuminance in lux. Accurate conversion of lux, a measure of how the human eye perceives

light, to a quantifiable number of photoelectrons is critical for a wide range of scientific

applications, from high-content screening and fluorescence microscopy to the development of

light-sensitive drugs and assays. This document outlines the theoretical basis, presents

essential quantitative data in a structured format, details experimental protocols for crucial

measurements, and provides visual workflows to elucidate the underlying processes.

Theoretical Framework: The Conversion Pathway
The conversion from lux to photoelectrons is a multi-step process that bridges the gap between

human-centric perception of light and the discrete quantum events occurring within a

photodetector. The journey involves transforming illuminance (lux) into radiometric units

(irradiance), then determining the photon flux, and finally, accounting for the sensor's efficiency

in converting photons to electrons.

1.1. Lux to Irradiance: Lux is a photometric unit, weighted by the luminous efficiency function of

the human eye, which peaks in the green region of the spectrum. To convert lux to irradiance

(watts per square meter), the spectral power distribution (SPD) of the light source is essential.

Without the exact SPD, an approximation can be made using established conversion factors

for different types of light sources.[1][2]
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1.2. Irradiance to Photon Flux: Once the irradiance is known, it can be converted to photon flux

(photons per second per square meter). This requires knowledge of the energy of the photons,

which is inversely proportional to their wavelength. For a monochromatic light source, this is a

straightforward calculation. For a broadband source, the calculation involves integrating the

spectral irradiance over the relevant wavelength range.

1.3. Photon Flux to Photoelectron Rate: The final step in the conversion is to determine the

number of photoelectrons generated. This is governed by the Quantum Efficiency (QE) of the

image sensor.[3][4][5] QE is a measure of the sensor's effectiveness at converting incident

photons into electrons that are successfully collected and measured.[6] It is typically expressed

as a percentage and is wavelength-dependent. The underlying physical principle is the

photoelectric effect, where a photon with sufficient energy can eject an electron from a material.

[7][8][9][10] The energy of the photon must exceed the work function of the sensor material for

a photoelectron to be generated.[11]

Quantitative Data Summary
For ease of reference and comparison, the following tables summarize the key quantitative

data required for the calculations.

Table 1: Approximate Lux to Irradiance Conversion Factors

Light Source Conversion Factor (W/m² per lux)

Sunlight ~1 / 120

Cool White Fluorescent ~1 / 79

High-Pressure Sodium ~1 / 60

Incandescent Lamp ~1 / 70

Note: These are approximations and the actual conversion factor will vary depending on the

specific spectral power distribution of the light source.[12][13]

Table 2: Fundamental Physical Constants
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Constant Symbol Value Units

Planck's Constant h 6.626 x 10⁻³⁴ J·s

Speed of Light in

Vacuum
c 2.998 x 10⁸ m/s

Elementary Charge e 1.602 x 10⁻¹⁹ C

Table 3: Key Formulas

Description Formula

Photon Energy E = hc/λ

Photon Flux from Irradiance (monochromatic) Φ = (E_irradiance * λ) / (h * c)

Photoelectrons per second per pixel N_pe = Φ * A_pixel * QE(λ) * t_exposure

Where:

E is the energy of a single photon

h is Planck's constant

c is the speed of light

λ is the wavelength of light

Φ is the photon flux (photons/s/m²)

E_irradiance is the irradiance (W/m²)

N_pe is the number of photoelectrons

A_pixel is the area of a single pixel (m²)

QE(λ) is the quantum efficiency at a specific wavelength
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t_exposure is the exposure time (s)

Experimental Protocols
To ensure the accuracy of the calculated photoelectron values, it is crucial to have precise

measurements of the sensor's quantum efficiency and to properly calibrate the light

measurement equipment.

Experimental Protocol for Measuring Quantum
Efficiency
This protocol outlines the steps to measure the quantum efficiency of an image sensor as a

function of wavelength.

Objective: To determine the ratio of generated photoelectrons to incident photons for each

wavelength in the sensor's operating range.

Materials:

Image sensor to be characterized

Calibrated light source with a known spectral output (e.g., NIST-traceable tungsten-halogen

lamp)

Monochromator to select specific wavelengths of light

Integrating sphere to ensure uniform illumination

Calibrated photodiode with a known spectral response (reference detector)

Optical power meter

Data acquisition system for the image sensor

Software for image analysis

Procedure:
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System Setup: a. Position the calibrated light source at the input of the monochromator. b.

Direct the output of the monochromator into the integrating sphere. c. Mount the image

sensor and the calibrated photodiode at different ports of the integrating sphere, ensuring

they are not in the direct path of the incoming light.

Calibration of Light Source: a. Set the monochromator to a specific wavelength. b. Measure

the optical power at the output of the integrating sphere using the calibrated photodiode and

power meter. This provides the absolute number of photons per second at that wavelength.

Image Acquisition: a. With the light source stable, acquire a series of images with the image

sensor at the same wavelength. b. Acquire a set of dark frames by blocking the light source.

Data Analysis: a. Average the dark frames to create a master dark frame and subtract it from

the light frames to correct for dark current. b. Calculate the average digital number (DN)

value in a region of interest (ROI) on the corrected light frames. c. Convert the average DN

value to the number of electrons using the sensor's gain (e-/DN), which can be determined

from a photon transfer curve analysis.

Quantum Efficiency Calculation: a. Calculate the number of incident photons on the sensor's

active area for the given wavelength using the calibrated photodiode measurement. b. The

Quantum Efficiency at that wavelength is the number of collected electrons divided by the

number of incident photons.

Wavelength Sweep: a. Repeat steps 2-5 for a range of wavelengths across the sensor's

spectral sensitivity.

Generate QE Curve: a. Plot the calculated QE values as a function of wavelength.

Experimental Protocol for Absolute Light Sensor
Calibration
This protocol describes the method for calibrating a light sensor to provide absolute irradiance

measurements.

Objective: To establish a conversion factor between the sensor's output (e.g., voltage or

current) and the absolute irradiance (W/m²).
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Materials:

Light sensor to be calibrated

NIST-traceable calibrated light source with known spectral irradiance at a specific distance.

Optical rail or other stable mounting system to precisely control distances.

Aperture to define the measurement area.

Data acquisition system for the light sensor.

Procedure:

Setup: a. Mount the calibrated light source and the light sensor on the optical rail at a

precisely measured distance, as specified in the calibration certificate of the source. b. Place

the aperture directly in front of the sensor to define the sensing area.

Measurement: a. Allow the calibrated light source to warm up and stabilize according to the

manufacturer's instructions. b. Record the output of the light sensor. c. Record a background

measurement with the light source off or blocked.

Calculation: a. Subtract the background reading from the light source reading to get the net

sensor output. b. From the calibration certificate of the light source, determine the spectral

irradiance (W/m²/nm) at the measurement distance. c. Integrate the spectral irradiance over

the wavelength range of interest to obtain the total irradiance (W/m²). d. The calibration

factor is the known total irradiance divided by the net sensor output.

Validation: a. Repeat the measurement at different known distances to verify the inverse

square law and the consistency of the calibration.

Visualization of Workflows and Relationships
The following diagrams, generated using Graphviz, illustrate the key processes described in

this guide.
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Caption: Logical workflow for calculating photoelectrons from lux.
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Caption: Experimental workflow for Quantum Efficiency measurement.
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Caption: Signaling pathway from photon to measured digital signal.
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To cite this document: BenchChem. [From Light to Signal: A Technical Guide to Calculating
Photoelectrons from Lux]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073817#calculation-of-photoelectrons-per-second-
per-pixel-from-silux]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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